N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)-1-naphthamide is a useful research compound. Its molecular formula is C23H28N4O and its molecular weight is 376.504. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Cholinesterase and Aβ-Aggregation Inhibitors
A novel class of compounds, including those with structures similar to the specified chemical, have been designed and evaluated for their dual inhibitory activity against cholinesterase and amyloid-β (Aβ)-aggregation. These compounds target multiple pathological routes in Alzheimer's disease (AD), with certain derivatives showing significant potency and selectivity as inhibitors. Molecular modeling studies support the potential of using these structures as templates for developing dual inhibitors to treat AD (Mohamed et al., 2011).
Antimycobacterial Activity
The pyrrole derivative BM212, which shares a structural resemblance with the specified compound, has demonstrated strong inhibitory activity against Mycobacterium tuberculosis, including drug-resistant strains. It also exhibits bactericidal activity against intracellular bacilli, highlighting its potential as a therapeutic agent against tuberculosis (Deidda et al., 1998).
Organic Synthesis and Catalysis
Catalysis in Organic Synthesis
Certain derivatives of the specified compound have been utilized as catalysts in organic synthesis. For instance, silica-bonded N-propylpiperazine sodium n-propionate has been employed as an efficient solid base catalyst for the synthesis of various 4H-pyran derivatives, demonstrating the versatility and recyclability of such catalysts in synthesizing biologically relevant molecules (Niknam et al., 2013).
Material Science
Fluorescent Imaging
Naphthalimide polymers incorporating structures related to the specified compound have been developed for positive and negative fluorescent imaging applications. These polymers exhibit changes in fluorescence properties upon protonation, enabling their use in generating fluorescent patterned images on films. This application underscores the potential of such compounds in materials science, particularly in the development of optical and imaging materials (Tian et al., 2002).
Properties
IUPAC Name |
N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N4O/c1-25-13-15-27(16-14-25)22(21-11-6-12-26(21)2)17-24-23(28)20-10-5-8-18-7-3-4-9-19(18)20/h3-12,22H,13-17H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZURGLPXAWHIJCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC=CC3=CC=CC=C32)C4=CC=CN4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.